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Compound of Interest

Compound Name: Methyl 3-mercaptobenzoate

Cat. No.: B014478

An In-depth Technical Guide to the Safe Handling of Methyl 3-mercaptobenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-
mercaptobenzoate (CAS No. 72886-42-1). The information is intended to support
researchers, scientists, and professionals in the field of drug development in the safe use and
management of this compound in a laboratory setting.

Chemical and Physical Properties

Methyl 3-mercaptobenzoate is a colorless to pale yellow oil.[1][2] It is sensitive to oxidation
and should be stored under an inert atmosphere in a refrigerator.[1][2]

Table 1: Physical and Chemical Properties of Methyl 3-mercaptobenzoate
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Property Value Source
CAS Number 72886-42-1 (1102131141
Molecular Formula CsHs02S [1103114]
Molecular Weight 168.21 g/mol [11[3114]
Appearance Colorless to Pale Yellow Oil [1112]
Boiling Point 65-75°C at 0.5 mm Hg [1][2]
Density 1.202 + 0.06 g/cm? (Predicted) [1112]
pKa 5.89 + 0.10 (Predicted) [11[2]
Slightly soluble in Chloroform,
Solubility DMSO, Ethyl Acetate, and [1][2]
Methanol.
Stability Sensitive to Oxidation [1112]

Hazard Identification and GHS Classification

Methyl 3-mercaptobenzoate is classified as a hazardous substance. The GHS classification
indicates that it is harmful if swallowed, in contact with skin, or inhaled, and causes skin, eye,
and respiratory irritation.[2]

Table 2: GHS Hazard Classification for Methyl 3-mercaptobenzoate
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation.[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation.[2]

GHS Pictogram:
e GHSO07: Exclamation mark[1]

Signal Word: Warning[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the hazardous nature of Methyl 3-mercaptobenzoate, strict adherence to safety
protocols is mandatory.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5]

o Ensure safety shower and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling this compound.
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Table 3: Recommended Personal Protective Equipment

Body Part

Protection

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Select
gloves with a suitable
thickness for splash protection
and change them immediately

upon contamination.[5]

Eyes/Face

Safety goggles and face shield

Wear chemical safety goggles.
A face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[5][6]

Skin and Body

Laboratory coat and apron

A full-length, buttoned
laboratory coat is required. For
tasks with a higher risk of
splashes, a chemical-resistant
apron should be worn over the
lab coat.[5]

Respiratory

Respirator

If working outside of a fume
hood or if there is a risk of
inhalation, use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate

cartridge for organic vapors.[7]

General Handling Workflow

The following diagram outlines the standard workflow for handling Methyl 3-

mercaptobenzoate in a laboratory setting.
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Caption: General workflow for handling Methyl 3-mercaptobenzoate.

First Aid Measures
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In the event of exposure, immediate action is crucial.

Table 4: First Aid Procedures for Methyl 3-mercaptobenzoate Exposure

Exposure Route First Aid Procedure

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing has
Inhalation _ o o
stopped, provide artificial respiration. Seek

immediate medical attention.[7][8]

Immediately remove all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact s .
water. If skin irritation occurs, seek medical

advice.[7][8]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) ) i

do. Continue rinsing. Seek immediate medical

attention.[7][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) )
unconscious person. Call a poison center or

doctor immediately.[9]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize risk.

Spill Response Protocol
o Small Spills:

o Ensure you are wearing appropriate PPE.
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Collect the absorbed material and place it in a sealed container for disposal.
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o Clean the spill area with a suitable solvent, followed by soap and water.
o Large Spills:

o Evacuate the area immediately.

o Notify the appropriate safety personnel.

o Prevent the spill from entering drains or waterways.[10]

Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.

Storage and Disposal
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Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]
e Keep in a refrigerator under an inert atmosphere.[1][2]
o Store away from incompatible materials and sources of ignition.[12]

e The product is sensitive to oxidation.[1][2]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

 Liquid Waste: Collect solutions containing Methyl 3-mercaptobenzoate in a labeled
container for non-halogenated organic liquid waste.[5]

e Solid Waste: Contaminated disposable items (e.g., gloves, absorbent pads) should be
placed in a designated solid waste container.[5]

o All waste containers must be clearly labeled with the full chemical name and appropriate
hazard warnings.[5]

Toxicological and Signaling Pathway Information

Currently, there is limited publicly available data on the detailed toxicological properties and
specific signaling pathways associated with Methyl 3-mercaptobenzoate. The GHS
classifications are based on predicted toxicity and irritation. As with any chemical with
incomplete toxicological data, it should be handled with a high degree of caution.

Disclaimer: This guide is intended for informational purposes only and does not replace
institutional safety protocols or a thorough review of the Safety Data Sheet (SDS) provided by
the manufacturer. Always consult the most current SDS for Methyl 3-mercaptobenzoate
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b014478?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21176450.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21176450.htm
https://www.scbt.com/p/methyl-3-mercaptobenzoate-72886-42-1
http://ww.chemblink.com/moreProducts/more72886-42-1.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1230.pdf
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0074_EU_6N.pdf
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/W268305?userType=undefined
https://www.fishersci.ie/store/msds?partNumber=11491477&countryCode=IE&language=en
https://datasheets.scbt.com/sc-215338.pdf
https://www.benchchem.com/product/b014478#safety-and-handling-of-methyl-3-mercaptobenzoate
https://www.benchchem.com/product/b014478#safety-and-handling-of-methyl-3-mercaptobenzoate
https://www.benchchem.com/product/b014478#safety-and-handling-of-methyl-3-mercaptobenzoate
https://www.benchchem.com/product/b014478#safety-and-handling-of-methyl-3-mercaptobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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